Cas no 54029-64-0 (Benzenamine, 2-nitro-4-[(2,2,2-trifluoroethyl)thio]-)

• Product Name: Benzenamine, 2-nitro-4-[(2,2,2-trifluoroethyl)thio]-
• CAS No: 54029-64-0
• MF: C₈H₇F₃N₂O₂S
• MW: 252.213590860367
• CID: 355751
• PubChem ID: 54074006
• Update Time: 2025-04-19

Benzenamine, 2-nitro-4-[(2,2,2-trifluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-nitro-4-[(2,2,2-trifluoroethyl)thio]-
• 2-nitro-4-(2,2,2-trifluoroethylsulfanyl)aniline
• 2-Nitro-4-[(2,2,2-trifluoroethyl)sulfanyl]aniline
• 2-Nitro-4-(2,2,2-trifluoroethylthio) aniline
• 54029-64-0
• DTXSID30708840

• Inchi： 1S/C8H7F3N2O2S/c9-8(10,11)4-16-5-1-2-6(12)7(3-5)13(14)15/h1-3H,4,12H2
• InChI Key： MIKWOBKVZYDURQ-UHFFFAOYSA-N
• SMILES： S(CC(F)(F)F)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 252.01811
• Monoisotopic Mass: 252.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 69.16